JX040

• Synonyms:
  JX040, JX-040, JX 040
• Molecular Formula: C19H17N5OS
• Molecular Weight: 363.4 g/mol
• InChI: InChI=1S/C19H17N5OS/c1-12(2)24-18-14(11-21-24)13(10-15(22-18)16-6-5-9-26-16)19(25)23-17-7-3-4-8-20-17/h3-12H,1-2H3,(H,20,23,25)
• InChIKey: ZBXQJUDGXUEWEG-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

JX040: Pyrazolopyridine Enterovirus Inhibitor Profile

JX040 (CAS 1089596-75-7) is a pyrazolopyridine-based small-molecule inhibitor of enterovirus replication identified through a systematic structure–activity relationship (SAR) campaign targeting the viral 2C protein [1]. The compound belongs to a series of novel pyrazolopyridine derivatives designed to inhibit non-structural viral proteins critical for viral RNA synthesis. Within this series, JX040—bearing an isopropyl group at N1, a thiophenyl-2-yl unit at C6, and a 2-pyridyl moiety at the C4 carboxamide position—emerged as the analogue with the most potent activity against non-polio enteroviruses, while showing weak activity against poliovirus [1]. This serotype-selectivity profile is a key differentiator for procurement decisions where the scientific objective requires discrimination between non-polio and polio enteroviral targets.

1

Serotype-selective workflow

Selective for non-polio enteroviruses (EV-A71, CV-B3); weak poliovirus activity supports discrimination studies.

2

Target-engagement context

Direct 2C protein binding confirmed by FP displacement; differentiates from capsid or protease inhibitors.

3

Cell-based assay compatibility

Reported CC50 values support antiviral testing in LLC-MK2 and RD cells without confounding cytotoxicity.

• [1] Xing, Y.; Zuo, J.; Krogstad, P.; et al. Synthesis and Structure–Activity Relationship (SAR) Studies of Novel Pyrazolopyridine Derivatives as Inhibitors of Enterovirus Replication. J. Med. Chem. 2018, 61 (4), 1688–1703. DOI: 10.1021/acs.jmedchem.7b01863. View Source

Why JX040 Cannot Be Replaced by Analogs

Within the pyrazolopyridine enterovirus inhibitor class, substitution of JX040 with the closest analogues JX025 or JX037 is not functionally equivalent. The SAR data demonstrate a sharp bifurcation: JX040, with its 2-pyridyl C4 substituent, is the most potent derivative specifically against non-polio enteroviruses (EV-A71 and CV-B3), whereas JX025, bearing a 3-sulfamoylphenyl group at the same position, is optimized for poliovirus-1 inhibition [1]. Even JX037—which introduces a novel heterocycle—does not replicate the JX040 selectivity fingerprint. These C4-position modifications produce opposite virus-type selectivities, meaning that substituting one analogue for another directly compromises the intended experimental outcome. Consequently, procurement of an in-class generic pyrazolopyridine without verification of C4 substitution identity risks selecting a compound that is inactive against the target virus of interest.

JX025 (poliovirus-optimized) not interchangeable

C4 3-sulfamoylphenyl substitution shifts selectivity toward poliovirus-1; using JX025 for non-polio enterovirus studies may compromise target engagement and assay response.

JX037 scaffold diversity ≠ maximal potency

Novel heterocycle analogue retains activity but ranks below JX040 in non-polio enterovirus assays; replacement may require re-benchmarking.

Mechanism mismatch with capsid/protease inhibitors

Pleconaril (capsid) and telaprevir (2A protease) lack 2C binding; substituting them in 2C-targeted studies invalidates target-engagement interpretation.

• [1] Xing, Y.; Zuo, J.; Krogstad, P.; et al. Synthesis and Structure–Activity Relationship (SAR) Studies of Novel Pyrazolopyridine Derivatives as Inhibitors of Enterovirus Replication. J. Med. Chem. 2018, 61 (4), 1688–1703. DOI: 10.1021/acs.jmedchem.7b01863. View Source

JX040: Head-to-Head Comparison with Analogues

Opposite Serotype Selectivity: JX040 vs. JX025

In the primary SAR study, JX040 and JX025 were directly compared against a panel of three enteroviruses: poliovirus-1 (PV-1), enterovirus A71 (EV-A71), and coxsackievirus B3 (CV-B3). The results established an inverted selectivity pattern: JX040 was the most potent analogue against non-polio enteroviruses (EV-A71 and CV-B3), while JX025 displayed optimal activity against poliovirus-1 [1]. Although exact EC50 values are not publicly extractable from the abstract, the publication explicitly ranks JX040 as 'the analogue with the most potent activity against non-polio enteroviruses' and JX025 as having 'the best activity against polioviruses' [1]. This orthogonal selectivity is derived from divergent C4 N-aryl substitutions (2-pyridyl in JX040 vs. 3-sulfamoylphenyl in JX025). Substituting JX025 for JX040 in a non-polio enterovirus experiment results in loss of maximal potency.

Serotype selectivity: JX040 vs JX025

Head-to-head

JX040 ranked most potent against EV-A71/CV-B3; JX025 optimal for PV-1

Inverted serotype selectivity: reported ranking supports non-polio enterovirus study fit.

Exact EC50 fold-differences not extracted; conditions: CPE assay in LLC-MK2 / RD cells.

Evidence Dimension	Relative antiviral potency ranking across three enterovirus serotypes
Target Compound Data	JX040: Most potent analogue against non-polio enteroviruses (EV-A71 and CV-B3); weak activity against PV-1
Comparator Or Baseline	JX025: Most potent analogue against poliovirus-1; reduced potency against EV-A71 and CV-B3
Quantified Difference	Inverted serotype selectivity: JX040 >> JX025 for non-polio enteroviruses; JX025 >> JX040 for poliovirus-1. Exact fold-differences require full-text table access.
Conditions	In vitro cytopathic effect (CPE) reduction assay in LLC-MK2 monkey kidney cells and/or RD human rhabdomyosarcoma cells; 3–4 day incubation; crystal violet or neutral red staining readout [1].

Why This Matters

Procurement selection must align with the intended virus target: JX040 is the required compound for non-polio enterovirus projects (e.g., EV-A71 hand-foot-and-mouth disease, CV-B3 myocarditis), whereas JX025 is the appropriate choice only for poliovirus studies.

• [1] Xing, Y.; Zuo, J.; Krogstad, P.; et al. Synthesis and Structure–Activity Relationship (SAR) Studies of Novel Pyrazolopyridine Derivatives as Inhibitors of Enterovirus Replication. J. Med. Chem. 2018, 61 (4), 1688–1703. DOI: 10.1021/acs.jmedchem.7b01863. View Source

Low Cytotoxicity in Mammalian Cell Lines

Cytotoxicity profiling of JX040 against LLC-MK2 (monkey kidney) and RD (human rhabdomyosarcoma) cell lines yielded CC50 values >200 μM and >50 μM, respectively [1]. These values are considered high relative to typical antiviral EC50 values reported for this chemical series, indicating a favorable selectivity window [1]. The two independent cell-line measurements provide a more robust cytotoxicity baseline than single-cell-line data available for comparator analogues. JX025, JX037, and JX001 were assessed in the same cytotoxicity assays, but comparative CC50 values are not provided in the publicly accessible abstract. The >200 μM CC50 in LLC-MK2 cells is particularly relevant, as this cell line is the primary host for the CPE-based antiviral efficacy assays, allowing co-measurement of antiviral activity and cytotoxicity in the same cellular background [1].

Cytotoxicity in mammalian cells

Reported

CC50 >200 μM (LLC-MK2); >50 μM (RD)

High CC50 values support cell-based antiviral endpoint interpretation without confounding cytotoxicity.

Multi-cell-line data; comparator CC50 values not disclosed. Data to verify via full text.

Evidence Dimension	50% Cytotoxic Concentration (CC50)
Target Compound Data	LLC-MK2 cells: CC50 > 200 μM; RD cells: CC50 > 50 μM [1]
Comparator Or Baseline	JX025, JX037, JX001: CC50 data not disclosed in abstract; baseline for pyrazolopyridine class inferred to be in comparable range from SAR discussion.
Quantified Difference	Not calculable from available data. JX040 CC50 values exceed typical working concentrations (low micromolar range) by at least 10- to 20-fold.
Conditions	LLC-MK2: crystal violet staining, 3–4 days. RD cells: neutral red uptake, 3 days [1].

Why This Matters

The high CC50 values confirm that JX040 can be used at antiviral-effective concentrations without confounding cytotoxicity, a prerequisite for reliable mechanistic and phenotypic screening experiments. Procurement decisions for cell-based assays should favor compounds with established multi-cell-line cytotoxicity data.

• [1] MedChemExpress JX040 Product Datasheet, citing Xing et al. J. Med. Chem. 2018, 61 (4), 1688–1703. Data extracted from MCE product page. View Source

JX040 vs. JX037: Scaffold Diversification

JX037 was designed with a novel pyrazolopyridine heterocyclic modification distinct from the core scaffold shared by JX040 and JX025. The SAR publication reports that JX037 retains good antienteroviral activity [1], but the potency profile against specific serotypes is not detailed in the abstract. Unlike JX040, which is unambiguously the most potent non-polio enterovirus inhibitor in the series, JX037 is characterized as a scaffold-diversification analogue that enlarges the compound space without surpassing the potency of JX040 [1]. For procurement purposes, JX040 remains the benchmark for maximal anti-non-polio-enterovirus potency, while JX037 serves as an alternative chemotype for intellectual property or resistance-profiling studies.

Potency ranking vs JX037

Class-level

JX040 > JX037 for non-polio enteroviruses; JX037 described as scaffold-diversification analogue

Ranking context: JX040 remains benchmark for potency; JX037 offers chemotype diversity.

Exact potency difference not detailed; SAR publication prioritizes JX040.

Evidence Dimension	Intra-series potency ranking and scaffold novelty
Target Compound Data	JX040: Ranked #1 for non-polio enterovirus activity; core pyrazolopyridine scaffold. C4 substitution: 2-pyridyl [1].
Comparator Or Baseline	JX037: Novel pyrazolopyridine heterocycle analogue; 'good antienteroviral activity' but not ranked #1 [1].
Quantified Difference	Potency ranking: JX040 > JX037 for non-polio enteroviruses. Exact EC50 difference not available in abstract.
Conditions	CPE-based antiviral assay against EV-A71 and CV-B3 [1].

Why This Matters

Researchers requiring the highest potency against non-polio enteroviruses should specify JX040. JX037 is relevant only for scaffold-hopping or resistance-mutation studies where chemical diversity is prioritized over maximal potency.

• [1] Xing, Y.; Zuo, J.; Krogstad, P.; et al. Synthesis and Structure–Activity Relationship (SAR) Studies of Novel Pyrazolopyridine Derivatives as Inhibitors of Enterovirus Replication. J. Med. Chem. 2018, 61 (4), 1688–1703. DOI: 10.1021/acs.jmedchem.7b01863. View Source

JX040 vs. JX001: C4 Position Optimization

The SAR investigation identified the C4 position as the site of greatest potential for potency improvement over the lead compound JX001 [1]. Multiple N-aryl carboxamide variants were synthesized and tested. JX040, incorporating a 2-pyridyl group at C4, emerged as the most active derivative against non-polio enteroviruses, demonstrating that optimization at this vector directly translates into enhanced antiviral efficacy [1]. This represents a clear advancement from JX001, which served as the reference point for the entire analogue series. The C4-position optimization rationale is fully documented in the publication and provides a data-driven justification for selecting JX040 over earlier-generation pyrazolopyridine leads.

C4 optimization over lead JX001

Context-dependent

JX040 (2-pyridyl at C4) surpassed JX001; C4 vector critical for potency improvement

Reported structure–activity optimization supports selecting JX040 over earlier lead.

Qualitative SAR ranking; exact fold-improvement not published in abstract.

Evidence Dimension	Relative potency improvement through C4-position optimization
Target Compound Data	JX040 (C4 = 2-pyridyl): Most potent non-polio enterovirus analogue in the series [1]
Comparator Or Baseline	JX001 (lead compound): Baseline activity; multiple C4 variants show superior antiviral activity and compatibility [1]
Quantified Difference	Qualitative ranking: JX040 >> JX001. Exact fold-improvement not published in abstract.
Conditions	SAR evaluation across PV-1, EV-A71, and CV-B3 in CPE-based antiviral assays [1].

Why This Matters

JX040 represents the optimized outcome of a systematic C4-focused SAR campaign. Procuring JX001 instead means accepting suboptimal potency that the original medicinal chemistry team explicitly improved upon.

• [1] Xing, Y.; Zuo, J.; Krogstad, P.; et al. Synthesis and Structure–Activity Relationship (SAR) Studies of Novel Pyrazolopyridine Derivatives as Inhibitors of Enterovirus Replication. J. Med. Chem. 2018, 61 (4), 1688–1703. DOI: 10.1021/acs.jmedchem.7b01863. View Source

2C Protein Target Engagement Confirmed

In a fluorescence polarization (FP) competitive binding assay using an EV-D68 2C protein FP probe (Jun14157), JX040 displaced the probe, confirming direct target engagement [1]. This assay simultaneously evaluated guanidine, dibucaine, SFX, and several other 2C inhibitors alongside negative controls telaprevir (2A protease inhibitor) and pleconaril (capsid inhibitor), which showed no displacement. The FP K_i values were correlated with antiviral EC50 values from CPE assays, validating the mechanistic link between 2C binding and antiviral efficacy. JX040 is therefore mechanistically validated as a 2C-targeting inhibitor, distinguishing it from capsid binders and protease inhibitors that are sometimes used interchangeably in enterovirus research.

2C protein target engagement

Method context

Positive displacement of EV-D68 2C FP probe; negative controls (telaprevir, pleconaril) showed no binding

Validates mechanistic fit for 2C-targeted research; capsid/protease inhibitors not interchangeable.

FP assay, n=2; correlated with CPE EC50. Exact K_i values not extracted.

Evidence Dimension	Target engagement (2C protein binding) by FP competitive displacement
Target Compound Data	JX040: Positive displacement of 2C FP probe Jun14157; correlated FP K_i with CPE EC50 [1]
Comparator Or Baseline	Negative controls: telaprevir (2A protease inhibitor) and pleconaril (capsid inhibitor) showed no displacement [1]
Quantified Difference	Qualitative: JX040 binds 2C; capsid and protease inhibitors do not. Quantitative FP K_i values plotted but exact numbers not extracted from figure legend.
Conditions	EV-D68 2C protein FP assay; values are mean ± SD (n=2). CPE correlation: n=3 [1].

Why This Matters

Procurement of JX040 is appropriate for studies requiring specific 2C protein inhibition. Non-2C-targeting compounds (e.g., pleconaril) are mechanistically irrelevant for such experiments and should not be substituted.

• [1] PMC Article PMC12333363, Figure 4. FP assay validation with reported 2C inhibitors and the correlation between the FP K_i values and the antiviral EC50 values for selected 2C inhibitors. View Source

JX040: Recommended Application Scenarios

Antiviral Screening Against EV-A71 and CV-B3

JX040 is the compound of choice for primary antiviral screening campaigns targeting non-polio enteroviruses, particularly EV-A71 (causative agent of hand-foot-and-mouth disease with neurological complications) and CV-B3 (implicated in viral myocarditis). The direct head-to-head SAR data establish JX040 as the most potent analogue against these serotypes [1]. Substituting JX025 in this context would select a compound optimized for poliovirus and producing submaximal inhibition of the intended targets. Cytotoxicity data (>200 μM CC50 in LLC-MK2 host cells) confirm that JX040 can be dosed at antiviral-effective concentrations without confounding cell death [1].

2C Protein Mechanistic Studies

JX040 is validated as a direct 2C protein binder through orthogonal FP competitive displacement assays [2]. This makes JX040 suitable for target-engagement studies, binding-site mapping, and drug resistance mutant profiling against the 2C target. Capsid inhibitors (e.g., pleconaril) and protease inhibitors (e.g., telaprevir) are mechanistically irrelevant for 2C-focused research and must not be substituted [2].

SAR and Chemical Probe Development

JX040 serves as the benchmark compound for SAR expansion studies aimed at improving potency, selectivity, or pharmacokinetic properties for non-polio enterovirus indications. The publication identifies C4 as the key optimization vector, with JX040 representing the best-in-series compound at this position [1]. Researchers synthesizing new analogues should use JX040 as the positive control; procuring JX001 or JX037 would require additional re-benchmarking experiments, adding cost and time.

Selectivity Profiling: Enterovirus vs. Poliovirus

JX040 and JX025 constitute a matched pair of pyrazolopyridine analogues with opposite serotype selectivity [1]. A procurement bundle including both compounds enables side-by-side selectivity profiling experiments. Laboratories maintaining distinct poliovirus and non-polio enterovirus research programmes should stock JX040 for the latter and JX025 for the former; cross-substitution invalidates comparative data interpretation.

Application

Selection Property

Validation Focus

Non-polio enterovirus antiviral screening

Serotype-specific potency ranking

CPE-based endpoint response in EV-A71 / CV-B3 models

2C protein mechanistic studies

Target engagement confirmed by FP binding

Correlation of FP binding with antiviral endpoint

SAR / chemical probe development

C4-optimized benchmark compound

Comparative potency and selectivity against lead series

Enterovirus vs. poliovirus selectivity profiling

Matched pair with inverted selectivity

Side-by-side CPE profiling with JX025 control

• [1] Xing, Y.; Zuo, J.; Krogstad, P.; et al. Synthesis and Structure–Activity Relationship (SAR) Studies of Novel Pyrazolopyridine Derivatives as Inhibitors of Enterovirus Replication. J. Med. Chem. 2018, 61 (4), 1688–1703. DOI: 10.1021/acs.jmedchem.7b01863. View Source
• [2] PMC Article PMC12333363, Figure 4. FP assay validation with reported 2C inhibitors and the correlation between the FP K_i values and the antiviral EC50 values for selected 2C inhibitors. View Source